Cas no 486-64-6 (Vasicinone)

• Product Name: Vasicinone
• CAS No: 486-64-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD11519457
• CID: 330760
• PubChem ID: 329770060
• Update Time: 2025-10-29

Vasicinone Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-b]quinazolin-9(1H)-one,2,3-dihydro-3-hydroxy-, (3S)-
• Vasicinone
• VASICINONE(P)
• VASICINONE(P) PrintBack
• L-vasicinone
• (3S)-2,3-Dihydro-3-hydroxypyrrolo[2,1-b]quinazolin-9(1H)-one
• (-)-Vasicinone
• 2,3-Dihydro-3-hydroxypyrrolo[2,1-b]quinazolin-9(1H)-one
• [ "" ]
• (S)-3-Hydroxy-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one
• PYRROLO(2,1-.BETA.)QUINAZOLIN-9(1H)-ONE, 2,3-DIHYDRO-3-HYDROXY-, (3S)-
• Vasicinone, analytical standard
• UNII-G6T5819NXM
• CHEMBL3120244
• XV164987
• E80802
• AKOS030485960
• DTXSID80964090
• MS-23092
• C10744
• CHEBI:9936
• (3R)-3-hydroxy-2,3-dihydro-1H-pyrrolo[2,1-b]quinazolin-9-one
• ZINC00265484
• 486-64-6
• 3-hydroxy-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one
• Q15427947
• HY-N1100
• Pyrrolo(2,1-b)quinazolin-9(1H)-one, 2,3-dihydro-3-hydroxy-, (R)-
• AC1L9DON
• (3S)-3-hydroxy-2,3-dihydro-1H-pyrrolo[2,1-b]quinazolin-9-one
• (3S)-3-hydroxy-1H,2H,3H,9H-pyrrolo[2,1-b]quinazolin-9-one
• G6T5819NXM
• CS-0016388
• Vasicinone; (S)-form
• MLSMR
• MLS001048974
• SMR000386992
• (3S)-3-hydroxy-2,3-dihydro-1H-pyrrolo(2,1-b)quinazolin-9-one
• VASICINONE (CONSTITUENT OF MALABAR NUT TREE, LEAF)
• PYRROLO(2,1-BETA)QUINAZOLIN-9(1H)-ONE, 2,3-DIHYDRO-3-HYDROXY-, (3S)-
• DA-58962

• MDL： MFCD11519457
• Inchi： 1S/C11H10N2O2/c14-9-5-6-13-10(9)12-8-4-2-1-3-7(8)11(13)15/h1-4,9,14H,5-6H2/t9-/m0/s1
• InChI Key： SDIVYZXRQHWCKF-VIFPVBQESA-N
• SMILES： O[C@@H]1C2=NC3C=CC=CC=3C(N2CC1)=O

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.50
• Melting Point: 200-202 ºC
• Boiling Point: 320.7°C (rough estimate)
• Refractive Index: 1.5300 (estimate)
• PSA: 55.12000
• LogP: 0.83360

Vasicinone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Vasicinone

Vasicinone (CAS No. 486-64-6): A Comprehensive Overview

Vasicinone (CAS No. 486-64-6) is a naturally occurring quinazoline alkaloid derived from the plant Adhatoda vasica, commonly known as Malabar nut. This compound has garnered significant attention in the scientific community due to its diverse pharmacological properties and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, biological activities, and recent research findings related to Vasicinone.

The chemical structure of Vasicinone is characterized by a quinazoline core with a unique substitution pattern. It has the molecular formula C15H12N2O4 and a molecular weight of 276.27 g/mol. The compound's structural features contribute to its stability and bioavailability, making it an attractive candidate for drug development.

One of the most notable biological activities of Vasicinone is its anti-inflammatory properties. Studies have shown that Vasicinone can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential therapeutic agent for treating inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory effects, Vasicinone has been found to possess antioxidant properties. Research has demonstrated that it can scavenge free radicals and protect cells from oxidative damage. This dual action of anti-inflammatory and antioxidant properties positions Vasicinone as a promising candidate for the treatment of oxidative stress-related conditions.

Recent studies have also explored the antitumor potential of Vasicinone. In vitro and in vivo experiments have shown that it can induce apoptosis in cancer cells and inhibit tumor growth. For instance, a study published in the journal Cancer Letters reported that Vasicinone significantly reduced the viability of human lung cancer cells by inducing cell cycle arrest and apoptosis.

The antimicrobial activity of Vasicinone has also been investigated. It has been found to exhibit broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria, as well as certain fungi. This makes it a potential candidate for developing new antimicrobial agents to combat drug-resistant pathogens.

In the realm of respiratory health, Vasicinone has shown promise in treating respiratory disorders such as bronchitis and chronic obstructive pulmonary disease (COPD). Its ability to relax bronchial smooth muscle and reduce mucus secretion contributes to its efficacy in these conditions.

The pharmacokinetic properties of Vasicinone have been studied to understand its absorption, distribution, metabolism, and excretion (ADME) profile. Research indicates that it has good oral bioavailability and is metabolized primarily in the liver. The metabolites are then excreted via urine and feces, making it suitable for long-term use with minimal side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of Vasicinone in various therapeutic applications. Preliminary results from phase I trials have shown that it is well-tolerated by patients with minimal adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, Vasicinone (CAS No. 486-64-6) is a multifaceted compound with a wide range of biological activities, including anti-inflammatory, antioxidant, antitumor, antimicrobial, and respiratory health benefits. Ongoing research continues to uncover new therapeutic applications for this natural alkaloid, highlighting its potential as a valuable asset in modern medicine.